Cas no 1807001-04-2 (Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylate)

• Product Name: Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylate
• CAS No: 1807001-04-2
• MF: C₉H₅F₂N₃O₄
• MW: 257.150508642197
• CID: 4877109
• Update Time: 2025-11-01

Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylate

• Inchi： 1S/C9H5F2N3O4/c1-18-9(15)6-4(2-12)8(14(16)17)13-3-5(6)7(10)11/h3,7H,1H3
• InChI Key： HBPONYCHAFOCCX-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C#N)=C1C(=O)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylate

Comprehensive Overview of Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylate (CAS No. 1807001-04-2)

The compound Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylate (CAS No. 1807001-04-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, difluoromethyl moiety, and nitro group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel crop protection agents and drug candidates targeting various diseases.

In recent years, the demand for nitropyridine derivatives has surged, driven by their versatility in medicinal chemistry and material science. The presence of the difluoromethyl group in Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylate enhances its metabolic stability, a critical factor in drug design. This property aligns with the growing trend of fluorinated compounds in pharmaceuticals, as they often exhibit improved bioavailability and target selectivity. Additionally, the cyano group contributes to the compound's reactivity, enabling further functionalization for diverse applications.

The synthesis of Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylate involves multi-step organic reactions, including nitration, esterification, and cyanation. These processes are meticulously optimized to ensure high yield and purity, which are essential for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS No. 1807001-04-2 serves as a unique identifier, facilitating its procurement and regulatory compliance in global markets.

One of the most searched topics related to this compound is its potential role in sustainable agriculture. With the increasing focus on environmentally friendly pesticides, researchers are exploring Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylate as a building block for next-generation crop protection solutions. Its structural features may contribute to the development of compounds with lower environmental impact and higher efficacy against resistant pests. This aligns with the global push for green chemistry and reduced pesticide residues in food products.

Another area of interest is the compound's application in central nervous system (CNS) drug discovery. The nitropyridine core is a common scaffold in neurologically active compounds, and the difluoromethyl group may enhance blood-brain barrier penetration. This has sparked inquiries about its potential in treating neurodegenerative diseases and mental health disorders, topics frequently searched in academic and pharmaceutical circles.

From a technical perspective, Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylate requires careful handling due to its reactive functional groups. Storage recommendations typically include anhydrous conditions and low temperatures to maintain stability. Analytical methods such as HPLC, NMR, and mass spectrometry are employed to characterize and quantify the compound, ensuring its suitability for research purposes.

The commercial availability of Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylate (CAS No. 1807001-04-2) has expanded in recent years, with suppliers offering it in various quantities for laboratory-scale experiments and industrial applications. Pricing trends reflect its niche status, with costs influenced by synthetic complexity and purity requirements. Researchers often inquire about custom synthesis options and bulk procurement, indicating its growing importance in chemical R&D.

Looking ahead, the future of Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylate appears promising, particularly in the context of precision medicine and smart agrochemicals. Its molecular architecture offers opportunities for further derivatization, potentially leading to breakthroughs in targeted therapies and sustainable pest management. As scientific understanding of its properties deepens, this compound is likely to remain a subject of intense study and innovation in the years to come.